1-(4-bromophenyl)-5-oxo-N-[2-(trifluoromethyl)phenyl]-3-pyrrolidinecarboxamide

• Molecular Formula: C18H14BrF3N2O2
• Molecular Weight: 427.2 g/mol
• IUPAC Name: 1-(4-bromophenyl)-5-oxo-N-[2-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H14BrF3N2O2/c19-12-5-7-13(8-6-12)24-10-11(9-16(24)25)17(26)23-15-4-2-1-3-14(15)18(20,21)22/h1-8,11H,9-10H2,(H,23,26)
• InChI Key: OOGYBNPGNGQAGH-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Br)C(=O)NC3=CC=CC=C3C(F)(F)F

Description

1-(4-bromophenyl)-5-oxo-N-[2-(trifluoromethyl)phenyl]-3-pyrrolidinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BPTP and is a member of the pyrrolidinecarboxamide family. BPTP has been found to have significant effects on various biochemical and physiological processes, making it a valuable tool in scientific research.

Mechanism of Action

BPTP has been found to inhibit the activity of the protein tyrosine phosphatase 1B (PTP1B), which is involved in the regulation of insulin signaling and glucose homeostasis. By inhibiting PTP1B activity, BPTP has been found to improve insulin sensitivity and glucose tolerance in animal models. BPTP has also been found to have anticancer properties by inhibiting the activity of protein tyrosine phosphatase SHP2, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
BPTP has been found to have significant effects on various biochemical and physiological processes. BPTP has been found to improve insulin sensitivity and glucose tolerance, making it a potential treatment option for metabolic disorders such as type 2 diabetes. BPTP has also been found to have anticancer properties, making it a potential treatment option for various types of cancer.

Advantages and Limitations for Lab Experiments

BPTP has several advantages as a research tool. BPTP is a potent inhibitor of PTP1B and SHP2, making it a valuable tool in the study of insulin signaling and cancer. BPTP has also been found to have good selectivity for its target proteins, reducing the risk of off-target effects. However, BPTP has some limitations as a research tool. BPTP has poor solubility in aqueous solutions, which can make it difficult to use in certain experimental setups. BPTP also has limited stability, which can make it difficult to store and transport.

Future Directions

There are several future directions for research involving BPTP. One potential direction is the development of BPTP analogs with improved solubility and stability. Another potential direction is the study of BPTP in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanisms of action of BPTP and its potential applications in various disease states.

Synthesis Methods

The synthesis of BPTP involves the reaction of 4-bromobenzoyl chloride with 2-(trifluoromethyl)aniline to form the intermediate 4-bromo-N-(2-(trifluoromethyl)phenyl)benzamide. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to yield the final product, 1-(4-bromophenyl)-5-oxo-N-[2-(trifluoromethyl)phenyl]-3-pyrrolidinecarboxamide.

Scientific Research Applications

BPTP has been used in various scientific research studies due to its potential applications in drug discovery and development. BPTP has been found to have significant effects on various biochemical and physiological processes, making it a valuable tool in scientific research. BPTP has been used in research studies related to cancer, neurological disorders, and metabolic disorders.